3-Methyldecan-3-ol
Description
3-Methyldecan-3-ol is a tertiary alcohol characterized by a 10-carbon chain (decanol backbone) with a methyl group and a hydroxyl group both positioned on the third carbon. Its molecular formula is C₁₁H₂₄O, and it belongs to the family of branched aliphatic alcohols. Tertiary alcohols like this exhibit distinct physical and chemical properties due to steric hindrance and reduced hydrogen bonding compared to primary or secondary alcohols.
Properties
CAS No. |
7399-24-8 |
|---|---|
Molecular Formula |
C11H24O |
Molecular Weight |
172.31 g/mol |
IUPAC Name |
3-methyldecan-3-ol |
InChI |
InChI=1S/C11H24O/c1-4-6-7-8-9-10-11(3,12)5-2/h12H,4-10H2,1-3H3 |
InChI Key |
GWZUELOIAQOFPK-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCC(C)(CC)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Molecular Comparisons
The following compounds share structural similarities with 3-Methyldecan-3-ol, differing in chain length, branching, or functional group positioning:
| Compound Name | Molecular Formula | Molecular Weight | CAS No. | Key Structural Features |
|---|---|---|---|---|
| This compound (hypothetical) | C₁₁H₂₄O | 172.31 | N/A | Tertiary alcohol; methyl and -OH on C3 |
| 3,7-Dimethyloctan-3-ol | C₁₀H₂₂O | 158.28 | 78-69-3 | Tertiary alcohol; methyl groups on C3 and C7 |
| 3-Methyl-3-octanol | C₉H₂₀O | 144.25 | 5340-36-3 | Tertiary alcohol; shorter chain (8 carbons) |
| 3-Methyldodecan-1-ol | C₁₃H₂₈O | 200.36 | 91377-01-4 | Primary alcohol; methyl on C3, -OH on C1 |
Key Observations :
- Branching : Tertiary alcohols (e.g., 3,7-Dimethyloctan-3-ol) exhibit lower boiling points than linear isomers due to reduced surface area for intermolecular interactions .
- Functional Group Position : Primary alcohols (e.g., 3-Methyldodecan-1-ol) have higher reactivity in oxidation reactions compared to tertiary alcohols .
Physical and Chemical Properties
Boiling Points and Solubility
While exact data for this compound are unavailable, trends from analogs suggest:
- 3,7-Dimethyloctan-3-ol (C₁₀H₂₂O): Lower boiling point than linear decanol due to branching, typical of tertiary alcohols .
- 3-Methyl-3-octanol (C₉H₂₀O): Estimated boiling point ~180–190°C, lower than this compound due to shorter chain .
- 3-Methyldodecan-1-ol (C₁₃H₂₈O): Higher boiling point (~250°C) owing to increased chain length and primary -OH group .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
